Cas no 1214790-49-4 (3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid)

• Product Name: 3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
• CAS No: 1214790-49-4
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD13185732
• CID: 4686447
• PubChem ID: 19601140
• Update Time: 2023-11-22

3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• Z1796563031
• 3-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• (2E)-3-[2-METHYL-4-(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
• 3-2-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid

• MDL： MFCD13185732
• Inchi： 1S/C11H9F3O2/c1-7-6-9(11(12,13)14)4-2-8(7)3-5-10(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： FQWLDBCKDYMZPY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=CC(=O)O)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 37.3